Cas no 98956-81-1 (4-(diethylcarbamothioyl)sulfanylbutan-1-ol)

• Product Name: 4-(diethylcarbamothioyl)sulfanylbutan-1-ol
• CAS No: 98956-81-1
• MF: C₉H₁₉NOS₂
• MW: 221.383260011673
• MDL: MFCD30181014
• CID: 4667862
• PubChem ID: 122164068
• Update Time: 2025-05-25

4-(diethylcarbamothioyl)sulfanylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, N,N-diethyl-, 4-hydroxybutyl ester
• 4-[(diethylcarbamothioyl)sulfanyl]butan-1-ol
• 4-(diethylcarbamothioyl)sulfanylbutan-1-ol

• MDL： MFCD30181014
• Inchi： 1S/C9H19NOS2/c1-3-10(4-2)9(12)13-8-6-5-7-11/h11H,3-8H2,1-2H3
• InChI Key： XBXKKIZTSFPXPO-UHFFFAOYSA-N
• SMILES： C(=S)(SCCCCO)N(CC)CC

Additional information on 4-(diethylcarbamothioyl)sulfanylbutan-1-ol

Comprehensive Overview of 4-(Diethylcarbamothioyl)Sulfanylbutan-1-Ol (CAS No. 98956-81-1): Properties, Applications, and Industry Insights

4-(Diethylcarbamothioyl)sulfanylbutan-1-ol (CAS No. 98956-81-1) is a specialized organic compound with a unique molecular structure, combining a diethylcarbamothioyl group and a sulfanylbutanol moiety. This compound has garnered attention in various industrial and research applications due to its versatile chemical properties. The thioamide and hydroxyl functional groups in its structure enable interactions with other molecules, making it valuable in synthesis, material science, and specialty formulations.

In recent years, the demand for sulfur-containing compounds like 4-(diethylcarbamothioyl)sulfanylbutan-1-ol has increased, driven by their role in green chemistry and sustainable manufacturing. Researchers are exploring its potential as a ligand in catalysis or as a building block for biodegradable polymers, aligning with global trends toward eco-friendly materials. Its CAS No. 98956-81-1 is frequently searched in academic databases, reflecting growing interest in its mechanistic studies and applications.

The compound’s IUPAC name and molecular formula are often queried in chemical databases, highlighting the need for accurate nomenclature and structural clarity. Analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to characterize its purity and stability. Industries prioritize high-purity grades of this chemical for reproducible results in formulations, underscoring the importance of rigorous quality control.

From a commercial perspective, 4-(diethylcarbamothioyl)sulfanylbutan-1-ol is utilized in niche sectors like pharmaceutical intermediates and agrochemical research. Its sulfanyl group’s reactivity makes it a candidate for modifying drug delivery systems or enhancing pesticide efficacy. However, users must adhere to safety data sheets (SDS) and regulatory guidelines to ensure proper handling and storage, as with any laboratory reagent.

Emerging discussions in online forums and scientific literature often link this compound to advanced material design, particularly in self-assembling monolayers (SAMs) and nanotechnology. Its dual functional groups allow for surface modifications, which are critical in sensor development and electronic coatings. Such applications resonate with the tech-driven demand for smarter, more responsive materials.

In summary, CAS No. 98956-81-1 represents a chemically intriguing entity with multifaceted uses. Its long-tail keyword variations, such as "4-(diethylcarbamothioyl)sulfanylbutan-1-ol synthesis" or "diethylcarbamothioyl derivatives applications," reflect diverse user intents—from academic research to industrial innovation. As sustainability and precision chemistry gain traction, this compound’s relevance is poised to expand further.